Cas no 905690-60-0 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide
• CAS No: 905690-60-0
• MF: C₁₅H₇F₂N₃OS₂
• MW: 347.36238694191
• CID: 850317
• Update Time: 2025-06-07

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(4,6-difluoro-2-benzothiazolyl)-
• TDR77323
• N-(4,6-difluorobenzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C15H7F2N3OS2/c16-7-5-8(17)12-11(6-7)23-15(19-12)20-13(21)14-18-9-3-1-2-4-10(9)22-14/h1-6H,(H,19,20,21)
• InChI Key： YACXWXCCQLZIJU-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC(=CC1=2)F)F)NC(C1=NC2C=CC=CC=2S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 472
• Topological Polar Surface Area: 111

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide

Introduction to N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide (CAS No. 905690-60-0)

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide, identified by its CAS number 905690-60-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their broad spectrum of biological activities. The presence of fluorine atoms at the 4 and 6 positions of the benzothiazole ring enhances its pharmacological properties, making it a promising candidate for various therapeutic applications.

The structural features of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide contribute to its unique chemical and biological properties. The benzothiazole core is a well-documented scaffold in medicinal chemistry, exhibiting antimicrobial, anti-inflammatory, and anticancer activities. The introduction of fluorine atoms at the 4 and 6 positions increases the compound's metabolic stability and binding affinity to biological targets. This modification has been strategically employed to enhance the compound's efficacy and reduce its toxicity profile.

In recent years, there has been a growing interest in fluorinated benzothiazole derivatives due to their potential in drug discovery. These compounds have shown remarkable promise in preclinical studies as inhibitors of various enzymes and receptors involved in cancer progression. For instance, studies have demonstrated that fluorinated benzothiazoles can interfere with the activity of kinases and other signaling molecules critical for tumor growth and survival. The carboxamide functional group in N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide further enhances its ability to interact with biological targets by providing a polar moiety that facilitates binding.

The synthesis of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the benzothiazole core structure efficiently. The fluorination step is particularly critical and often requires specialized equipment to achieve high yields and purity. The successful synthesis of this compound underscores the advancements in synthetic organic chemistry that enable the creation of complex molecular architectures with tailored biological activities.

Evaluation of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide's biological activity has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have shown that this compound exhibits inhibitory effects on several enzymes implicated in cancer metabolism. By targeting these enzymes, the compound can disrupt key metabolic pathways that are essential for tumor growth and proliferation. Additionally, its ability to modulate inflammatory responses suggests that it may have therapeutic benefits in treating chronic inflammatory diseases.

The pharmacokinetic properties of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide have also been extensively studied. Research indicates that the fluorine atoms enhance the compound's bioavailability by improving its solubility in lipids and reducing rapid metabolism. This favorable pharmacokinetic profile makes it an attractive candidate for further development into a novel drug entity. Furthermore, computational modeling studies have been employed to predict how the compound interacts with its target proteins at an atomic level. These studies provide valuable insights into optimizing its structure for improved binding affinity and selectivity.

The potential applications of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide extend beyond oncology. Emerging evidence suggests that it may also have neuroprotective properties by inhibiting enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of this compound to cross the blood-brain barrier has been a focus of recent research efforts aimed at developing treatments for central nervous system disorders. These findings highlight the versatility of benzothiazole derivatives as multifunctional therapeutic agents.

In conclusion, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide(CAS No. 905690-60-0) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its synthesis exemplifies the sophistication of modern organic chemistry techniques required for developing complex molecular entities with targeted therapeutic effects. As further research continues to uncover its potential applications across various disease areas including cancer and neurodegenerative disorders، this compound is poised to make substantial contributions to future medical treatments.